Cas no 1902219-46-8 (rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1902219-46-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5608254
• PubChem ID: 132351199
• Update Time: 2025-11-02

rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(tetrahydro-2-furanyl)-, (1R,2R)-rel-
• AT27807
• (1R,2R)-2-(Oxolan-2-yl)cyclopropane-1-carboxylic acid
• TRANS-2-(TETRAHYDROFURAN-2-YL)CYCLOPROPANE-1-CARBOXYLIC ACID
• 1902219-46-8
• EN300-805027
• rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H12O3/c9-8(10)6-4-5(6)7-2-1-3-11-7/h5-7H,1-4H2,(H,9,10)/t5-,6-,7?/m1/s1
• InChI Key： YCNDRFSHDFNOFP-CQMSUOBXSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1CCCO1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 297.0±23.0 °C(Predicted)
• pka: 4.63±0.11(Predicted)

Additional information on rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1902219-46-8): Properties, Applications, and Industry Trends

The compound rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1902219-46-8) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and oxolane (tetrahydrofuran) moiety, make it a valuable intermediate for synthesizing bioactive molecules. This article explores its chemical properties, synthetic routes, and emerging applications while addressing frequently searched questions in the field.

Chemically, rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid belongs to the class of cyclopropanecarboxylic acids, characterized by a strained three-membered ring system that often enhances binding affinity in drug design. The presence of the oxolan-2-yl group introduces stereochemical complexity, making enantioselective synthesis a key focus for researchers. Recent publications highlight its role as a precursor for protease inhibitors and enzyme modulators, aligning with the growing demand for targeted therapies in precision medicine.

From a synthetic perspective, the preparation of CAS 1902219-46-8 typically involves stereocontrolled cyclopropanation of allylic alcohols followed by ring-closing metathesis. Advanced techniques like asymmetric catalysis and flow chemistry are being explored to improve yield and optical purity—topics frequently queried in academic databases. The compound's logP value (estimated at 1.2) and hydrogen bond donor/acceptor profile suggest favorable bioavailability, a hot topic in AI-driven drug discovery platforms.

In pharmaceutical applications, derivatives of rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid have shown promise in modulating G-protein-coupled receptors (GPCRs), particularly in neurological disorders. This correlates with rising Google Trends data on "small molecule GPCR modulators" and "blood-brain barrier penetration." Notably, its carboxylic acid functionality allows facile derivatization into amides or esters, enabling structure-activity relationship (SAR) studies—a common search term among medicinal chemists.

The agrochemical industry has also shown interest in this scaffold due to its potential as a chiral building block for herbicides with improved environmental profiles. Patent analyses reveal growing IP activity around cyclopropane-containing pesticides, reflecting broader sustainability trends in crop protection. Researchers often search for "green synthesis of cyclopropanes" or "stereoselective agrochemicals," areas where this compound offers technical advantages.

Quality control of CAS 1902219-46-8 requires advanced analytical methods. HPLC with chiral stationary phases is essential to resolve enantiomers, while LC-MS and NMR spectroscopy confirm structural integrity—methods frequently discussed in online forums. The compound's stability under various pH conditions (pH 2–9) makes it suitable for formulation studies, another trending topic in preformulation research communities.

Emerging applications include its use in metal-organic frameworks (MOFs) for chiral separation, addressing the popular search query "chiral resolution techniques." The oxolane ring's oxygen atom can coordinate with metal centers, creating novel materials for enantioselective catalysis—an area gaining traction in materials science publications.

From a commercial standpoint, suppliers list rac-(1R,2R)-2-(oxolan-2-yl)cyclopropane-1-carboxylic acid with >95% purity, catering to the pharmaceutical industry's demand for high-purity intermediates. Pricing trends reflect the compound's niche status, with bulk inquiries often linked to searches for "custom chiral synthesis" services. Regulatory databases confirm its non-hazardous classification under standard safety protocols.

Future research directions may explore its utility in bioconjugation chemistry or as a template for covalent inhibitors—topics dominating recent conference proceedings. The compound's balance of rigidity (from cyclopropane) and flexibility (via oxolane) provides unique opportunities in rational drug design, making it a recurring subject in computational chemistry discussions.